Cas no 1084953-18-3 (Methyl 4-bromo-5-fluoro-2-methoxybenzoate)

Methyl 4-bromo-5-fluoro-2-methoxybenzoate is a fluorinated and brominated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a methoxy group at the 2-position and halogen substituents (bromo and fluoro) at the 4- and 5-positions, respectively, enhancing its reactivity in cross-coupling reactions and other transformations. The ester functionality offers versatility for further derivatization, while the halogen atoms provide sites for selective functionalization. This compound is particularly valuable as an intermediate in the development of bioactive molecules, where precise substitution patterns are critical. Its stability and well-defined reactivity make it a reliable building block in synthetic chemistry.

Methyl 4-bromo-5-fluoro-2-methoxybenzoate structure

1084953-18-3 structure

Product Name:Methyl 4-bromo-5-fluoro-2-methoxybenzoate

CAS No:1084953-18-3

MF:C₉H₈BrFO₃

MW:263.060425758362

MDL:MFCD23707518

CID:2147429

PubChem ID:66886916

Update Time:2025-06-07

Methyl 4-bromo-5-fluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-bromo-5-fluoro-2-methoxybenzoate
- VAPUNEHFHYGOIX-UHFFFAOYSA-N
- Benzoic acid, 4-bromo-5-fluoro-2-methoxy-, methyl ester
- DB-320001
- CS-0369526
- EN300-201314
- 1084953-18-3
- MFCD23707518
- methyl4-bromo-5-fluoro-2-methoxybenzoate
- W15413
- AS-65225
- AKOS037645965
- SCHEMBL1043173
- Z1681376074
- Methyl 4-bromo-5-fluoro-2-methoxybenzoate
- MDL： MFCD23707518
- Inchi： 1S/C9H8BrFO3/c1-13-8-4-6(10)7(11)3-5(8)9(12)14-2/h3-4H,1-2H3
- InChI Key： VAPUNEHFHYGOIX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C(=O)OC)=C(C=1)OC)F

Computed Properties

Exact Mass: 261.96408g/mol
Monoisotopic Mass: 261.96408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5
XLogP3: 2.5

Methyl 4-bromo-5-fluoro-2-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB512362-500 mg	Methyl 4-bromo-5-fluoro-2-methoxybenzoate	1084953-18-3		500MG	€622.00	2023-04-18
abcr	AB512362-1 g	Methyl 4-bromo-5-fluoro-2-methoxybenzoate	1084953-18-3		1g	€856.90	2023-04-18
eNovation Chemicals LLC	D775084-100mg	METHYL 4-BROMO-5-FLUORO-2-METHOXYBENZOATE	1084953-18-3	95%	100mg	$365	2024-06-06
eNovation Chemicals LLC	D775084-250mg	METHYL 4-BROMO-5-FLUORO-2-METHOXYBENZOATE	1084953-18-3	95%	250mg	$625	2024-06-06
eNovation Chemicals LLC	D775084-1g	METHYL 4-BROMO-5-FLUORO-2-METHOXYBENZOATE	1084953-18-3	95%	1g	$1250	2024-06-06
eNovation Chemicals LLC	D775084-5g	METHYL 4-BROMO-5-FLUORO-2-METHOXYBENZOATE	1084953-18-3	95%	5g	$3240	2023-09-04
Enamine	EN300-201314-0.05g	methyl 4-bromo-5-fluoro-2-methoxybenzoate	1084953-18-3	95%	0.05g	$210.0	2023-09-16
Enamine	EN300-201314-0.1g	methyl 4-bromo-5-fluoro-2-methoxybenzoate	1084953-18-3	95%	0.1g	$313.0	2023-09-16
Enamine	EN300-201314-0.25g	methyl 4-bromo-5-fluoro-2-methoxybenzoate	1084953-18-3	95%	0.25g	$446.0	2023-09-16
Enamine	EN300-201314-0.5g	methyl 4-bromo-5-fluoro-2-methoxybenzoate	1084953-18-3	95%	0.5g	$703.0	2023-09-16